Cas no 1805608-66-5 (2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine
• CAS No: 1805608-66-5
• MF: C₉H₉F₅N₂
• MW: 240.173179388046
• CID: 4897896
• Update Time: 2025-10-25

2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9F5N2/c1-4-5(9(12,13)14)3-16-6(2-15)7(4)8(10)11/h3,8H,2,15H2,1H3
• InChI Key： LQEKGJVCPALOCL-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC=C(C(F)(F)F)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine

2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No 1805608-66-5, known as 2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique pyridine ring structure, which is substituted with various functional groups, including an aminomethyl group, a difluoromethyl group, a methyl group, and a trifluoromethyl group. These substituents confer the molecule with distinctive chemical properties, making it a valuable compound for research and potential applications in drug development.

Recent studies have highlighted the antimicrobial properties of this compound, particularly its ability to inhibit the growth of certain bacterial strains. Researchers have found that the presence of the trifluoromethyl group significantly enhances the molecule's lipophilicity, which is crucial for its ability to penetrate bacterial cell membranes. Additionally, the aminomethyl group contributes to the compound's hydrogen bonding capacity, further enhancing its bioavailability and effectiveness as an antimicrobial agent.

In terms of synthesis, 2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine can be prepared through a multi-step process involving nucleophilic substitution and Friedel-Crafts alkylation reactions. The use of palladium-catalyzed cross-coupling reactions has also been explored to streamline the synthesis process and improve yield. These advancements in synthetic methodology have made it easier for researchers to access this compound for further studies.

The structural uniqueness of this compound also makes it a promising candidate for targeted drug delivery systems. The pyridine ring serves as a versatile scaffold that can be further functionalized with additional groups to enhance its pharmacokinetic properties. For instance, recent research has focused on modifying the molecule to improve its solubility in aqueous solutions, which is essential for its administration via oral or parenteral routes.

Beyond its antimicrobial applications, 2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine has also shown potential in the field of cancer therapy. Preclinical studies have demonstrated that the compound exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to the molecule's ability to interact with specific oncogenic pathways, thereby inducing apoptosis in cancerous cells.

Moreover, the compound's fluorinated substituents contribute to its stability under physiological conditions, making it suitable for long-term therapeutic applications. Fluorination is known to enhance drug stability by reducing susceptibility to metabolic degradation, which is a common challenge in drug development.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine (CAS No 1805608-66-5) represents a cutting-edge compound with diverse applications in medicine and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug discovery and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern therapeutic strategies.